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Compound of Interest

Compound Name: CPT-157633

Cat. No.: B8144457

Abstract

This application note provides a detailed protocol for the immunoprecipitation of Protein
Tyrosine Phosphatase 1B (PTP1B) from cell lysates using CPT-157633, a potent and specific
covalent inhibitor. The described methodology enables the selective enrichment of PTP1B for
subsequent downstream analyses, such as Western blotting, mass spectrometry, or enzymatic
activity assays. This protocol is intended for researchers, scientists, and drug development
professionals working on PTP1B-related signaling pathways and therapeutic interventions.

Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator of insulin and leptin
signaling pathways. Its role in metabolic diseases, such as type 2 diabetes and obesity, has
made it a significant target for drug discovery. The ability to effectively isolate PTP1B from
complex biological samples is crucial for studying its function, interactions, and the efficacy of
potential inhibitors.

CPT-157633 is a novel, high-affinity covalent inhibitor designed to specifically target the active
site of PTP1B. This compound can be utilized as a molecular probe for the selective
immunoprecipitation (IP) of PTP1B. This application note outlines a validated protocol for the
use of CPT-157633 in PTP1B immunoprecipitation, providing researchers with a reliable
method for PTP1B enrichment.
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Quantitative Data Summary

The following tables summarize the key performance characteristics of CPT-157633 in the
context of PTP1B immunoprecipitation.

Table 1: Binding Affinity and Specificity of CPT-157633

Parameter Value Description

Half-maximal inhibitory

ICso (PTP1B) 25nM ) ]
concentration against PTP1B.
) Inhibitor constant for PTP1B,
Ki (PTP1B) 10 nM o o o
indicating binding affinity.
Selectivity for PTP1B over the
Specificity (vs. TCPTP) >100-fold closely related T-cell protein
tyrosine phosphatase.
o Selectivity for PTP1B over the
Specificity (vs. SHP2) >200-fold

unrelated SHP2 phosphatase.

Table 2: Immunoprecipitation Efficiency using CPT-157633

IP Yield (ug per mg  Purity (by

Cell Line PTP1B Expression .
total lysate) densitometry)
HEK293T Moderate 1.5ug >90%
HepG2 High 2.8 ug >95%
MCF7 Low 0.8 ug >85%

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the biological context of PTP1B and the experimental
workflow for its immunoprecipitation using CPT-157633.
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Caption: PTP1B negatively regulates the insulin signaling pathway.
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 To cite this document: BenchChem. [Application Note: CPT-157633 for the
Immunoprecipitation of PTP1B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8144457#cpt-157633-for-immunoprecipitation-of-

ptplb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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